Cas no 763031-44-3 (Methanol,1-(2,4,6-cycloheptatrien-1-ylidene)-1-(dimethylamino)-)

• Product Name: Methanol,1-(2,4,6-cycloheptatrien-1-ylidene)-1-(dimethylamino)-
• CAS No: 763031-44-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 550255
• PubChem ID: 12704972
• Update Time: 2025-04-19

Methanol,1-(2,4,6-cycloheptatrien-1-ylidene)-1-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Methanol,1-(2,4,6-cycloheptatrien-1-ylidene)-1-(dimethylamino)-
• 2,4,6-Cycloheptatrien-1-ylidene(dimethylamino)methanol
• Methanol, 2,4,6-cycloheptatrien-1-ylidene(dimethylamino)- (9CI)
• 763031-44-3
• DTXSID401183293
• 1-(2,4,6-Cycloheptatrien-1-ylidene)-1-(dimethylamino)methanol

• Inchi： 1S/C10H13NO/c1-11(2)10(12)9-7-5-3-4-6-8-9/h3-8,12H,1-2H3
• InChI Key： LHJFAMVCVAMUNW-UHFFFAOYSA-N
• SMILES： O/C(=C1\C=CC=CC=C\1)/N(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47